Cas no 6179-26-6 (Benzobthiophene-6-carboxylic Acid)

• Product Name: Benzobthiophene-6-carboxylic Acid
• CAS No: 6179-26-6
• MF: C₉H₆O₂S
• MW: 178.207741260529
• MDL: MFCD09035243
• CID: 2136294
• PubChem ID: 601281
• Update Time: 2025-06-26

Benzobthiophene-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-6-carboxylic acid
• 1-Benzothiophene-6-carboxylic acid
• 6-Benzothiophenecarboxylic acid
• 6-Carboxybenzothiophene
• Benzo(b)thiophene-6-carboxylic acid
• F89875
• 1-Benzothiophene-6-carboxylic acid #
• 6179-26-6
• AKOS004123259
• benzothiophene-6-carboxylic acid
• SCHEMBL1891764
• DB-073013
• EN300-248323
• Z1198183978
• benzo[b]thiophene-6-carboxylicacid
• CS-0242385
• 861-687-8
• GAA17926
• Benzobthiophene-6-carboxylic Acid

• MDL： MFCD09035243
• Inchi： 1S/C9H6O2S/c10-9(11)7-2-1-6-3-4-12-8(6)5-7/h1-5H,(H,10,11)
• InChI Key： VMGLLMDIYIPVHX-UHFFFAOYSA-N
• SMILES： S1C=CC2C=CC(C(=O)O)=CC1=2

Computed Properties

• Exact Mass: 178.00885060g/mol
• Monoisotopic Mass: 178.00885060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.419±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 236 ºC (ethanol water )
• Boiling Point: 376.2±15.0 °C at 760 mmHg
• Flash Point: 181.3±20.4 °C
• Solubility: Very slightly soluble (0.68 g/l) (25 º C),
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Benzobthiophene-6-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on Benzobthiophene-6-carboxylic Acid

Benzobthiophene-6-carboxylic Acid (CAS No. 6179-26-6): An Overview of Its Structure, Properties, and Applications in Modern Research

Benzobthiophene-6-carboxylic Acid (CAS No. 6179-26-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This article aims to provide a comprehensive overview of the compound, delving into its chemical properties, synthesis methods, and recent research developments.

Chemical Structure and Properties

Benzobthiophene-6-carboxylic Acid is a derivative of benzobthiophene, a heterocyclic compound with a benzene ring fused to a thiophene ring. The presence of the carboxylic acid group at the 6-position imparts distinct chemical properties to the molecule. The compound has the molecular formula C₁₀H₈O₂S and a molecular weight of 192.23 g/mol. It is a white crystalline solid with a melting point of approximately 170-172°C.

The carboxylic acid group in Benzobthiophene-6-carboxylic Acid makes it an excellent starting material for various chemical transformations. It can undergo esterification, amide formation, and other functional group modifications, making it a valuable intermediate in organic synthesis. Additionally, the presence of the thiophene ring imparts electronic and steric effects that influence the reactivity and stability of the molecule.

Synthesis Methods

The synthesis of Benzobthiophene-6-carboxylic Acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the oxidation of benzobthiophene-6-carbaldehyde using an oxidizing agent such as potassium permanganate or sodium chlorite. Another approach involves the carboxylation of benzobthiophene using carbon dioxide under high pressure and temperature conditions.

A more recent and environmentally friendly method involves the use of transition metal-catalyzed reactions. For example, palladium-catalyzed carboxylation reactions have been reported to yield high purity Benzobthiophene-6-carboxylic Acid with good yields. These methods not only reduce the environmental impact but also offer better control over the reaction conditions and product purity.

Applications in Pharmaceutical Research

Benzobthiophene-6-carboxylic Acid has shown promise in pharmaceutical research due to its potential as a lead compound for drug discovery. The unique combination of aromaticity and functional groups makes it suitable for designing molecules with specific biological activities. Recent studies have explored its use as an inhibitor of various enzymes involved in disease pathways.

One notable application is in the development of anti-inflammatory drugs. Research has shown that derivatives of Benzobthiophene-6-carboxylic Acid can inhibit cyclooxygenase (COX) enzymes, which are key targets for treating inflammation and pain. These derivatives exhibit selective inhibition of COX-2 over COX-1, reducing the risk of gastrointestinal side effects associated with non-selective COX inhibitors.

In addition to anti-inflammatory properties, Benzobthiophene-6-carboxylic Acid has been investigated for its potential as an antiviral agent. Studies have demonstrated that certain derivatives can inhibit viral replication by targeting specific viral proteins or host cell factors involved in viral entry or replication.

Molecular Modeling and Computational Studies

Molecular modeling and computational studies have played a crucial role in understanding the structure-activity relationships (SAR) of Benzobthiophene-6-carboxylic Acid. These studies help predict the binding modes and interactions between the compound and its biological targets, guiding the rational design of more potent and selective derivatives.

Docking simulations have been used to investigate the binding interactions between Benzobthiophene-6-carboxylic Acid derivatives and target proteins such as COX enzymes or viral proteins. These simulations provide insights into key residues involved in binding and suggest modifications that could enhance potency or selectivity.

Molecular dynamics (MD) simulations have also been employed to study the dynamic behavior of these compounds in solution or when bound to their targets. MD simulations help elucidate conformational changes and stability issues that could affect biological activity.

Future Perspectives and Challenges

The future prospects for Benzobthiophene-6-carboxylic Acid are promising, with ongoing research aimed at expanding its applications in pharmaceuticals and materials science. However, several challenges need to be addressed to fully realize its potential.

One major challenge is optimizing synthetic routes to achieve higher yields and purities while minimizing environmental impact. Green chemistry principles should be integrated into synthesis methods to ensure sustainability.

Another challenge is understanding the pharmacokinetic properties of Benzobthiophene-6-carboxylic Acid derivatives. Studies on absorption, distribution, metabolism, excretion (ADME), and toxicity are essential for developing safe and effective drugs based on this scaffold.

In conclusion, Benzobthiophene-6-carboxylic Acid (CAS No. 6179-26-6) is a versatile compound with significant potential in various fields of research. Its unique chemical structure and properties make it an attractive candidate for drug discovery and materials science applications. Ongoing research efforts are expected to uncover new uses and improve our understanding of this fascinating molecule.